Cas no 864925-22-4 (6-1-(ethanesulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-ylquinoxaline)

• Product Name: 6-1-(ethanesulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-ylquinoxaline
• CAS No: 864925-22-4
• MF: C₁₉H₁₈N₄O₂S
• MW: 366.436822414398
• CID: 6530043
• Update Time: 2025-06-11

6-1-(ethanesulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-ylquinoxaline Chemical and Physical Properties

Names and Identifiers

• 6-1-(ethanesulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-ylquinoxaline
• 6-(1-(ethylsulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-yl)quinoxaline
• Quinoxaline, 6-[1-(ethylsulfonyl)-4,5-dihydro-3-phenyl-1H-pyrazol-5-yl]-

• Inchi： 1S/C19H18N4O2S/c1-2-26(24,25)23-19(13-17(22-23)14-6-4-3-5-7-14)15-8-9-16-18(12-15)21-11-10-20-16/h3-12,19H,2,13H2,1H3
• InChI Key： GTWUZVQDPNOECL-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C3N(S(CC)(=O)=O)N=C(C4=CC=CC=C4)C3)=CC=2)N=CC=1

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 567.0±60.0 °C(Predicted)
• pka: 0.14±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 6-1-(ethanesulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-ylquinoxaline

Introduction to 6-1-(ethanesulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-ylquinoxaline (CAS No. 864925-22-4) and Its Emerging Applications in Chemical Biology

6-1-(ethanesulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-ylquinoxaline, identified by the CAS number 864925-22-4, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to a class of molecules that integrate multiple pharmacologically relevant moieties, making it a promising candidate for further exploration in drug discovery and therapeutic intervention. The presence of both pyrazole and quinoxaline scaffolds, coupled with an ethanesulfonyl substituent, endows this molecule with diverse biological activities that are currently under investigation.

The pyrazole moiety is well-known for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and antitumor properties. In contrast, the quinoxaline scaffold is recognized for its role in various pharmacological applications, such as anticancer and antiviral therapies. The combination of these two heterocycles with the ethanesulfonyl group creates a molecular framework that is predicted to interact with multiple biological targets, thereby offering potential therapeutic benefits across different disease modalities.

Recent advancements in computational chemistry and molecular modeling have facilitated the design of novel derivatives of 6-1-(ethanesulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-ylquinoxaline. These studies suggest that modifications to the ethanesulfonyl substituent or the aromatic ring of the phenyl group can significantly alter the pharmacokinetic and pharmacodynamic properties of the compound. Such insights are crucial for optimizing lead compounds toward clinical efficacy and minimizing off-target effects.

In vitro studies have begun to elucidate the mechanism of action of this compound. Initial experiments indicate that it may exert its effects by inhibiting specific kinases or interacting with transcription factors involved in cellular proliferation and differentiation. The pyrazole ring is particularly noteworthy for its ability to modulate enzyme activity through hydrogen bonding interactions with key residues in the active site. Meanwhile, the quinoxaline portion offers additional binding opportunities, potentially enhancing the compound's affinity for biological targets.

The synthesis of 6-1-(ethanesulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-ylquinoxaline presents both challenges and opportunities for chemists. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advances in green chemistry have led to the development of more sustainable synthetic routes, which not only improve efficiency but also reduce environmental impact. These innovations are essential for scaling up production while maintaining cost-effectiveness.

Preclinical trials are underway to evaluate the safety and efficacy of this compound in animal models. Preliminary results are promising, showing potential therapeutic benefits in conditions such as cancer and neurodegenerative diseases. The combination of its structural features makes it an attractive candidate for further development into a novel therapeutic agent. However, additional research is needed to fully understand its pharmacological profile and potential side effects.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 6-1-(ethanesulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-ylquinoxaline. Predictive models can now rapidly screen vast libraries of compounds for their potential biological activity, significantly reducing the time required to identify lead candidates. This approach has already been instrumental in optimizing derivatives with improved pharmacokinetic properties.

The future prospects for 6-1-(ethanesulfonyl)-3-phenyl-4,5-dihydro-1H-pyrazol-5-ylquinoxaline are bright, with ongoing research aimed at elucidating its full therapeutic potential. Collaborative efforts between chemists, biologists, and clinicians will be crucial in translating laboratory findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like this one may play a pivotal role in next-generation therapeutics.